Cas no 1187929-83-4 ((R)-1-Cyclopentyl-2-methyl-piperazine)

• Product Name: (R)-1-Cyclopentyl-2-methyl-piperazine
• CAS No: 1187929-83-4
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5250935
• Update Time: 2025-05-27

(R)-1-Cyclopentyl-2-methyl-piperazine Chemical and Physical Properties

Names and Identifiers

• (R)-1-Cyclopentyl-2-methylpiperazine
• (2R)-1-cyclopentyl-2-methylpiperazine
• (R)-1-Cyclopentyl-2-methyl-piperazine
• Piperazine, 1-cyclopentyl-2-methyl-, (2R)-

• Inchi： 1S/C10H20N2/c1-9-8-11-6-7-12(9)10-4-2-3-5-10/h9-11H,2-8H2,1H3/t9-/m1/s1
• InChI Key： ASZIXIGBMYHICX-SECBINFHSA-N
• SMILES： N1(CCNC[C@H]1C)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (R)-1-Cyclopentyl-2-methyl-piperazine

Recent Advances in the Application of (R)-1-Cyclopentyl-2-methyl-piperazine (CAS: 1187929-83-4) in Chemical Biology and Pharmaceutical Research

The compound (R)-1-Cyclopentyl-2-methyl-piperazine (CAS: 1187929-83-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This chiral piperazine derivative is increasingly being explored as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs and enzyme inhibitors. Recent studies have highlighted its role as a versatile scaffold for drug design, offering both conformational rigidity and stereochemical specificity that are crucial for receptor binding and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (R)-1-Cyclopentyl-2-methyl-piperazine derivatives as potent dopamine D3 receptor antagonists, showing promising results in preclinical models of Parkinson's disease and drug addiction. The research team utilized molecular docking simulations to reveal how the cyclopentyl and methyl substitutions on the piperazine ring contribute to enhanced binding affinity and receptor subtype selectivity. These findings suggest that modifications of this core structure could lead to the development of more selective CNS therapeutics with reduced side-effect profiles.

In the area of antimicrobial research, a recent patent application (WO2023056121) disclosed novel (R)-1-Cyclopentyl-2-methyl-piperazine-containing compounds exhibiting broad-spectrum antibacterial activity against multidrug-resistant strains. The compounds demonstrated particularly strong inhibition of bacterial efflux pumps, a mechanism that could potentially overcome existing resistance pathways. Structural-activity relationship (SAR) studies indicated that the stereochemistry at the 2-position of the piperazine ring plays a critical role in antimicrobial potency, with the (R)-configuration showing superior activity compared to its (S)-enantiomer.

From a synthetic chemistry perspective, advances in the asymmetric synthesis of (R)-1-Cyclopentyl-2-methyl-piperazine have been reported in several recent publications. A 2024 Organic Process Research & Development paper described an efficient enantioselective route using chiral auxiliaries, achieving >99% ee with improved yield and reduced environmental impact compared to previous methods. This development is particularly significant for scaling up production while maintaining the high stereochemical purity required for pharmaceutical applications.

Ongoing research is exploring the potential of (R)-1-Cyclopentyl-2-methyl-piperazine derivatives in cancer therapeutics, with preliminary data showing promising activity as histone deacetylase (HDAC) inhibitors. A recent cell-based study published in Bioorganic & Medicinal Chemistry Letters reported that certain derivatives induced apoptosis in various cancer cell lines while showing minimal toxicity to normal cells. The unique spatial arrangement of the cyclopentyl and methyl groups appears to contribute to selective binding to HDAC isoforms, opening new possibilities for targeted cancer therapy development.

As research continues to uncover the diverse applications of (R)-1-Cyclopentyl-2-methyl-piperazine, its importance as a building block in medicinal chemistry is becoming increasingly evident. Future directions may include further exploration of its potential in combination therapies, prodrug development, and as a ligand for novel receptor targets. The compound's versatility and the growing body of research supporting its various applications suggest that it will remain an important focus in pharmaceutical development for years to come.